Cas no 2270911-78-7 (1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2))

• Product Name: 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2)
• CAS No: 2270911-78-7
• MF: C₈H₁₂ClFN₂O
• MW: 206.645084381104
• MDL: MFCD31689219
• CID: 4783467
• Update Time: 2025-07-09

1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2)

• MDL： MFCD31689219
• Inchi： 1S/C8H11FN2O.ClH/c9-8-3-2-7(6-11-8)12-5-1-4-10;/h2-3,6H,1,4-5,10H2;1H
• InChI Key： FKRDVQAMZUXCHC-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(F)C=C1)CCCN.Cl

Additional information on 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2)

Introduction to 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) and its CAS No. 2270911-78-7

The compound 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2), identified by its CAS number 2270911-78-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro-substituted pyridine moiety and an amine-based side chain makes it a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the design of novel therapeutic agents. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic properties of small molecules. In the case of 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2), the integration of a fluoro-pyridine group with an amine backbone suggests potential interactions with biological targets that could lead to innovative drug candidates.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various storage conditions. These characteristics make it particularly suitable for industrial-scale synthesis and subsequent pharmaceutical applications. The compound’s structural features have been the subject of extensive computational studies aimed at understanding its molecular interactions and potential binding modes with biological receptors.

In the realm of drug discovery, the development of chiral compounds has been a focal point due to their enantioselective properties. While 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) does not exhibit chirality in its current form, researchers are exploring modifications that could introduce stereogenic centers to enhance its pharmacological profile. Such modifications could lead to the discovery of more potent and selective therapeutic agents.

The compound’s synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the growing sophistication in chemical synthesis.

One of the most intriguing aspects of 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) is its potential as a building block for more complex molecules. Medicinal chemists have utilized similar scaffolds in the past to develop drugs targeting various diseases. The combination of an amine group with a fluoro-pyridine moiety offers multiple sites for functionalization, enabling the creation of diverse derivatives with tailored properties.

Current research is focusing on evaluating the biological activity of this compound through in vitro and in vivo assays. Preliminary findings suggest that it may exhibit properties relevant to neurological disorders and inflammatory conditions. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) interacts with biological targets such as enzymes and receptors. These predictions help guide experimental design and optimize lead compounds for clinical development.

In conclusion, 1-Propanamine, 3-[(6-fluoro-3-pyridinyl)oxy]-, hydrochloride (1:2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in future drug development efforts.